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Compound of Interest

Compound Name: BDP 558/568 azide

Cat. No.: B1192273 Get Quote

Executive Summary & Chemical Identity
BDP 558/568 Azide is a high-performance, borondipyrromethene (BODIPY) based fluorophore

functionalized with an azide group for bioorthogonal "Click" chemistry.[1] As a Senior

Application Scientist, I recommend this dye specifically for applications requiring extreme

photostability and high quantum yield in the yellow-orange spectrum.

Unlike traditional cyanine dyes (e.g., Cy3) or rhodamines (e.g., TAMRA), the BDP core is

electrically neutral and relatively hydrophobic. This structural difference confers superior

resistance to photobleaching and pH-insensitivity, making it ideal for quantitative imaging,

single-molecule tracking, and lipid microdomain studies.[2]
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Parameter Value Notes

Fluorophore Core
Borondipyrromethene

(BODIPY)

High quantum yield, narrow

emission bandwidth.[1][2][3][4]

[5][6]

Reactive Group Azide (-N₃)

Bioorthogonal; reacts with

alkynes via CuAAC or SPAAC.

[2]

Molecular Weight ~428.27 Da
Small size minimizes steric

hindrance.

Solubility DMSO, DMF, DCM

Critical: Low water solubility.[6]

[7][8] Must be dissolved in

organic solvent before

aqueous dilution.

Photophysical Properties
The nomenclature "558/568" refers to the approximate excitation and emission maxima in

nanometers.[9][10] However, in practical application, these values shift slightly based on

solvent polarity.
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Property Value Experimental Implication

Excitation Max (

)
561 nm

Perfectly matched to the 561

nm DPSS laser common in

confocal systems.[1][2]

Emission Max (

)
569 nm

Small Stokes shift (~8-10 nm).

[2] Requires precise filter

selection to avoid crosstalk.

Extinction Coefficient (

)
84,400 M⁻¹cm⁻¹

High absorptivity; yields bright

signal even at low labeling

density.

Quantum Yield (

)
~0.68

Very efficient fluorescence;

excellent for dim targets.

Correction Factor (260 nm) 0.00
Negligible absorption at DNA

quantification wavelengths.

Correction Factor (280 nm) 0.07

Low correction required for

protein concentration

normalization.

Spectral Compatibility Logic
The small Stokes shift is the primary technical challenge with BDP 558/568. Standard TRITC

filters often have wide bandpasses that may result in self-absorption or bleed-through.[2]

Incompatible Filters

Excitation Source
561 nm Laser

BDP 558/568
(Ex: 561nm / Em: 569nm)

 Excitation Emission Filter
Bandpass 585/40 nm

(Avoids Excitation Leak)

 Emission (Small Stokes Shift) Detector
(PMT/HyD)

 Signal

Standard TRITC
(Often Ex 550/25, Em 605/70)

Risk: Suboptimal Excitation
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Click to download full resolution via product page

Figure 1: Optical Configuration Logic. Note the requirement for a narrow bandpass filter or

specific 561-compatible filter sets to manage the small Stokes shift.[2]

Mechanism of Action: Bioorthogonal Labeling
BDP 558/568 Azide is designed for Click Chemistry.[6][8][11] It does not bind directly to

proteins or DNA; it requires the target biomolecule to be pre-functionalized with an Alkyne (for

Copper-Catalyzed Azide-Alkyne Cycloaddition, CuAAC) or a Cyclooctyne (e.g., DBCO for

Strain-Promoted Azide-Alkyne Cycloaddition, SPAAC).[2]

The CuAAC Reaction Workflow
The most common application is detecting EdU (5-ethynyl-2'-deoxyuridine) in proliferating cells

or labeling alkyne-tagged proteins.[2]
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3. Click Reaction Cocktail

1. Metabolic Labeling
(Incubate cells with EdU/Alkyne-tag)

2. Fixation & Permeabilization
(Paraformaldehyde + Triton X-100)

Reagents:
- BDP 558/568 Azide
- CuSO4 (Catalyst)

- Ascorbate (Reductant)
- THPTA (Ligand/Protectant)

Mechanism:
Azide (Dye) + Alkyne (Target) -> Triazole Linkage

4. Imaging
(High Contrast, Low Background)

Click to download full resolution via product page

Figure 2: Step-by-step Click Chemistry workflow for intracellular labeling.

Experimental Protocol: Intracellular Labeling
Context: This protocol assumes labeling of alkyne-modified targets (e.g., EdU-incorporated

DNA) in adherent cells.[2]

Reagents Preparation[2][3][11][12]
BDP 558/568 Azide Stock: Dissolve 1 mg in DMSO to create a 5-10 mM stock. Store at

-20°C, desiccated, protected from light.

CuSO₄ Solution: 100 mM in water.
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Sodium Ascorbate: 100 mM in water (Prepare fresh!).

THPTA Ligand: Dissolve to 50 mM in water. Crucial: THPTA protects proteins/RNA from

copper-induced degradation and maintains dye solubility.[2]

Step-by-Step Procedure
Fixation: Fix cells with 4% Paraformaldehyde (PFA) for 15 min. Wash 2x with PBS.

Permeabilization: Incubate with 0.5% Triton X-100 in PBS for 20 min. Wash 2x with PBS.

Reaction Cocktail Assembly (Order Matters):

Prepare the reaction buffer (PBS or TBS).

Add CuSO₄ (final 1 mM) premixed with THPTA (final 2-5 mM).[2] Allow to complex for 5

mins.

Add BDP 558/568 Azide (final 1-10 µM).[2]

Add Sodium Ascorbate (final 10 mM) last to initiate the catalytic cycle.

Incubation: Add cocktail to cells immediately. Incubate for 30–60 minutes at Room

Temperature in the dark.

Washing: Wash 3x with PBS containing 0.1% Tween-20 to remove hydrophobic dye

aggregates.[2]

Nuclear Counterstain: Stain with DAPI or Hoechst if required.

Troubleshooting & Optimization (Senior Scientist
Insights)
Dye Aggregation (The "Spots" Problem)
Issue: BDP dyes are lipophilic. In aqueous buffers, they can crash out, causing bright, non-

specific background spots. Solution:

Ligand is Key: Use THPTA or TBTA.[12] Do not rely on copper alone.[5]
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Solvent: Ensure the dye stock is fully dissolved in DMSO before adding to the aqueous

buffer.

Wash: Include a detergent wash (Tween-20 or Triton) after the click reaction to strip non-

specifically bound hydrophobic dye.[2]

Fluorescence Quenching
Issue: Signal is weak despite high labeling efficiency. Solution:

Copper Toxicity: Excess copper can quench fluorescence and degrade sample integrity.

Ensure the Cu:Ligand ratio is at least 1:2 (preferably 1:5).

Bleaching: While BDP is stable, avoid mounting media containing p-phenylenediamine

(PPD) if it reacts with the specific BDP variant (rare, but possible). Use modern antifade

mountants like ProLong Glass.

Spectral Crosstalk
Issue: Signal bleeds into the Red (Cy5) channel. Solution:

BDP 558/568 has a long emission tail. If multiplexing with a Far-Red dye (e.g., Cy5 or Alexa

647), use a 640 nm laser for the red dye (not 633 nm) and ensure your 568 emission filter

cuts off strictly below 600 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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